Cas no 39493-21-5 (Propionaldehyde-2,2-d2)

Propionaldehyde-2,2-d2 Properties

Names and Identifiers

• Propanal-2,2-d2 (9CI)
• 2,2-Dideuteropropanal
• 2,2-dideuteriopropanal
• Propionaldehyde-2,2-d2
• D98006
• Propionaldehyde-2,2-d2, 98 atom % D
• DTXSID60480223
• 39493-21-5
• +Expand

• InChIKey： NBBJYMSMWIIQGU-CBTSVUPCSA-N
• Inchi： InChI=1S/C3H6O/c1-2-3-4/h3H,2H2,1H3/i2D2
• SMILES： O=CC(C)([2H])[2H]

Computed Properties

• Exact Mass: 60.054418303g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 60.054418303g/mol
• Heavy Atom Count: 4
• Complexity: 17.2
• Isotope Atom Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• LogP: 0.59530
• PSA: 17.07000
• Density: 0.832 g/mL at 25 °C